Cas no 61800-72-4 (2,3-dihydro-1H-Pyrrolizine-5-propanoic acid)
61800-72-4 structure
Product Name:2,3-dihydro-1H-Pyrrolizine-5-propanoic acid
CAS No:61800-72-4
MF:C10H13NO2
MW:179.215722799301
CID:1114935
PubChem ID:15584419
Update Time:2025-04-20
2,3-dihydro-1H-Pyrrolizine-5-propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydro-1H-Pyrrolizine-5-propanoic acid
- 3-(6,7-dihydro-5H-pyrrolizin-3-yl)propanoic acid
- 3-(2,3-Dihydro-1H-pyrrolizin-5-yl)propanoic acid
- DTXSID50574988
- 61800-72-4
-
- Inchi: 1S/C10H13NO2/c12-10(13)6-5-9-4-3-8-2-1-7-11(8)9/h3-4H,1-2,5-7H2,(H,12,13)
- InChI Key: PTLALCQQKSLNRN-UHFFFAOYSA-N
- SMILES: OC(CCC1=CC=C2CCCN21)=O
Computed Properties
- Exact Mass: 179.09469
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 42.2Ų
Experimental Properties
- PSA: 42.23
2,3-dihydro-1H-Pyrrolizine-5-propanoic acid Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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